Cas no 62895-94-7 (Benzenamine, 4,4'-[1,6-hexanediylbis(oxy)]bis[N-phenyl-)

• Product Name: Benzenamine, 4,4'-[1,6-hexanediylbis(oxy)]bis[N-phenyl-
• CAS No: 62895-94-7
• MF: C₃₀H₃₂N₂O₂
• MW: 452.587287902832
• CID: 429132
• PubChem ID: 71381955
• Update Time: 2025-04-19

Benzenamine, 4,4'-[1,6-hexanediylbis(oxy)]bis[N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4,4'-[1,6-hexanediylbis(oxy)]bis[N-phenyl-
• 4-[6-(4-anilinophenoxy)hexoxy]-N-phenylaniline
• DTXSID60804369
• N,N'-[Hexane-1,6-diylbis(oxy-4,1-phenylene)]dianiline
• 62895-94-7

• Inchi： 1S/C30H32N2O2/c1(9-23-33-29-19-15-27(16-20-29)31-25-11-5-3-6-12-25)2-10-24-34-30-21-17-28(18-22-30)32-26-13-7-4-8-14-26/h3-8,11-22,31-32H,1-2,9-10,23-24H2
• InChI Key： OTPOBLTVXIGCAD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)NC1C=CC=CC=1)CCCCCCOC1C=CC(=CC=1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 452.24656
• Monoisotopic Mass: 452.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 42.52